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Compound of Interest

Compound Name: (-)-BO 2367

Cat. No.: B15581680

Important Disclaimer: The chemical identifier "(-)-BO 2367" is not standard. The following
safety and disposal information is based on the chemical Butylated Hydroxytoluene (BHT),
which is the most plausible substance associated with commercially available products linked
to similar identifiers. Researchers, scientists, and drug development professionals must confirm
the exact identity of their substance with the supplier before proceeding with any handling or
disposal protocols.

Butylated Hydroxytoluene (BHT) is a combustible solid that is very toxic to aquatic life with
long-lasting effects.[1][2] Proper disposal is crucial to prevent environmental contamination and
ensure laboratory safety. The primary disposal recommendation is to send the substance to an
approved waste disposal plant.[1]

Immediate Safety and Handling Precautions

Before disposal, it is essential to adhere to proper handling and storage guidelines to minimize
risks.

e Personal Protective Equipment (PPE): Always wear appropriate personal protective
equipment, including safety glasses, a lab coat, a dust respirator, and gloves.[3] In case of a
large spill, splash goggles and a full suit are recommended.[3]

o Ventilation: Use in a well-ventilated area.[4] If user operations generate dust, fume, or mist,
use process enclosures or local exhaust ventilation to keep airborne levels below
recommended exposure limits.[3]
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o Storage: Keep the container tightly closed in a dry and well-ventilated place.[4] Store away
from heat and incompatible materials such as oxidizing agents, acid anhydrides, and acid
chlorides.[5][6]

e Handling: Avoid the formation of dust and aerosols.[4] Take precautionary measures against
static discharges, as BHT dust may form an explosive mixture in air.[7] Provide adequate
precautions, such as electrical grounding and bonding.[1]

Step-by-Step Disposal and Spill Management

Uncontaminated BHT is generally considered a non-hazardous waste and can typically be
landfilled for disposal, provided it complies with federal, state, and local regulations.[7]
However, due to its ecotoxicity, it should not be released into the environment.

For Unused or Waste Product:

o Segregation: Keep BHT waste separate from other chemical waste streams to avoid
reactions.

o Labeling: Clearly label the waste container with "Hazardous Waste," an indication of the
hazards, and the date accumulation began.

» Containment: Store in a suitable, closed container.[4]

» Disposal: Dispose of the contents and container to a licensed hazardous or special waste
collection point, in accordance with local, regional, national, and/or international regulations.

[8]
In Case of a Spill:

o Small Spills: Use appropriate tools to put the spilled solid into a convenient waste disposal
container.[3]

o Large Spills: Use a shovel to put the material into a convenient waste disposal container.[3]

o Cleaning: Finish cleaning by spreading water on the contaminated surface and dispose of
the cleaning materials according to local and regional authority requirements.[3] Do not let
the product enter drains.[4]
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o Ventilation: Ensure the spillage area is well-ventilated.[8]

Quantitative Data for Butylated Hydroxytoluene (BHT)

The following table summarizes key quantitative data for BHT, which is essential for safe
handling and storage.

Property Value Source
Molecular Weight 220.36 g/mole [5]
Melting Point 69 - 73 °C (156 - 163 °F) [6]
Boiling Point 265 °C (509 °F) [5]
Flash Point 118.3 °C (244.9 °F) - Closed 5]
Cup
Auto-Ignition Temp. 470 °C (878 °F) [5]
Specific Gravity 1.048 (Water = 1) [5]

Experimental Protocols & Workflows

While no specific experimental protocols for the disposal of "(-)-BO 2367" were found, the
following represents a general workflow for the safe disposal of laboratory chemical waste,
which is applicable to BHT.

General Laboratory Chemical Waste Disposal Workflow

This diagram illustrates the decision-making process for managing chemical waste in a
laboratory setting, from generation to disposal.
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Waste Generation & Identification
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Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of Butylated
Hydroxytoluene (BHT)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581680#b0-2367-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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